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The IRAC classification system organizes insecticides based on their target site or mode of action to support

effective resistance management. Lufenuron's specific classification is detailed below.

Feature Description for Lufenuron

IRAC Group 15 [1] [2]

Group Name Inhibitors of chitin biosynthesis, type 0 (affecting CHS1) [2]

Primary Mode of
Action

Systemic, selective, stomach-acting inhibitor of chitin synthesis [1].

Biochemical
Target

Interferes with the enzyme chitin synthase 1 (CHS1), blocking the polymerization
step of chitin formation [1].

Biological Effect Disrupts molting (ecdysis) in larval stages and prevents proper hatching of eggs;
also leads to abnormal endocuticle formation and epidermal cell degeneration in

adults [3].

The following diagram illustrates the sequence of lufenuron's action in insects, from ingestion to

physiological effects.
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Lufenuron mode of action: from ingestion to population-level effects.

Experimental Evidence and Toxicological Data
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Recent studies reveal toxic effects of lufenuron on non-target organisms, including birds and mammals, at

high or prolonged doses. Key findings from these experimental studies are summarized below.

Toxicology in Broiler Chickens

A 2025 study exposed broiler chickens to lufenuron (4-16 mg/kg) for 39 days, showing dose-dependent

toxic effects [4] [5].

Parameter
Assessed

Key Findings

Hematology Significant decrease in RBC count, PCV, and hemoglobin. Significant increase in
WBC count [4] [5].

Serum
Biochemistry

Significant increase in liver enzymes (ALT, AST, ALP), renal biomarkers (urea,
creatinine), and cardiac biomarkers (cholesterol, creatinine kinase) [4] [5].

Oxidative Stress Induced oxidative stress and depletion of antioxidant enzymes (SOD, GSH, POD,
CAT) in heart, liver, and kidneys [4] [5].

Histopathology Dose-dependent histoarchitectural alterations in liver, kidneys, and heart [4] [5].

Experimental Protocol (Chicken Study):

Animals & Design: 75 broiler chickens randomly divided into 5 groups (n=15). Group A control,

Groups B-E administered lufenuron at 4, 8, 12, and 16 mg/kg body weight [4] [5].
Duration & Sampling: 39-day experimental period post-acclimatization. Blood and tissue samples

collected on days 13, 26, and 39 [4] [5].
Biomarker Analysis: Hematology analyzer for blood parameters; chemistry analyzer for serum

biochemistry; established biochemical protocols for antioxidant enzymes [4] [5].
Histopathology: Tissues fixed in formaldehyde, processed through dehydration and clearing,

embedded in paraffin, sectioned, stained with H&E, examined under light microscope [4] [5].

Reproductive and Genotoxic Toxicity in Mammals

A 2020 study investigated effects on pregnant rats and fetuses during organogenesis [6].
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Parameter Assessed Key Findings

Maternal & Fetal
Effects

Reduced maternal weight gain, asymmetrical fetal distribution in uterine
horns, resorption sites, and uterine bleeding [6].

Fetal Development Fetal growth retardation, morphological malformations (e.g., hematoma, foot
loss), and skeletal deformations (e.g., unossified skulls, deformed ribs) [6].

Genotoxicity &
Oxidative Stress

DNA fragmentation, cell cycle perturbation, increased malondialdehyde,
decreased antioxidant enzymes (GPx, SOD) in liver of dams and fetuses [6].

Experimental Protocol (Rat Study):

Animals & Design: Pregnant rats divided into control, low-dose (0.4 mg/kg), and high-dose (0.8

mg/kg) groups [6].
Exposure: Oral administration during organogenesis gestational period [6].

Assessments: Cesarean section for teratogenicity, fetal morphologic and skeletal examination
(Alcian blue-Alizarin red staining), comet assay for DNA fragmentation, flow cytometry for cell cycle,

biochemical tests for oxidative stress [6].

Resistance and Product Formulations

Resistance Management: As a Group 15 insecticide, lufenuron should be alternated or rotated with
products from different IRAC mode-of-action groups to minimize resistance selection pressure [2].

Veterinary and Agricultural Use: Lufenuron is used in agriculture (cotton, vegetables, fruits) [1] and
veterinary medicine (flea control in companion animals) [7] [8]. It is available as standalone or

combination products (e.g., with milbemycin oxime for heartworm prevention) [8] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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